Cas no 1250926-41-0 ([(2,4-difluorophenyl)methyl](hexan-2-yl)amine)
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- (2,4-difluorophenyl)methyl](hexan-2-yl)amine
- [(2,4-difluorophenyl)methyl](hexan-2-yl)amine
-
- Inchi: 1S/C13H19F2N/c1-3-4-5-10(2)16-9-11-6-7-12(14)8-13(11)15/h6-8,10,16H,3-5,9H2,1-2H3
- InChI Key: QMLKVIYFOVGOTJ-UHFFFAOYSA-N
- SMILES: C1(CNC(C)CCCC)=CC=C(F)C=C1F
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D207611-100mg |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D207611-500mg |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D207611-1g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 1g |
$ 340.00 | 2022-06-05 | ||
| Life Chemicals | F1967-9780-0.25g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 95%+ | 0.25g |
$211.0 | 2023-09-06 | |
| Life Chemicals | F1967-9780-0.5g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 95%+ | 0.5g |
$223.0 | 2023-09-06 | |
| Life Chemicals | F1967-9780-1g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 95%+ | 1g |
$235.0 | 2023-09-06 | |
| Life Chemicals | F1967-9780-2.5g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 95%+ | 2.5g |
$470.0 | 2023-09-06 | |
| Life Chemicals | F1967-9780-5g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 95%+ | 5g |
$705.0 | 2023-09-06 | |
| Life Chemicals | F1967-9780-10g |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine |
1250926-41-0 | 95%+ | 10g |
$987.0 | 2023-09-06 |
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on [(2,4-difluorophenyl)methyl](hexan-2-yl)amine
Research Brief on [(2,4-difluorophenyl)methyl](hexan-2-yl)amine (CAS: 1250926-41-0) in Chemical Biology and Pharmaceutical Applications
[(2,4-difluorophenyl)methyl](hexan-2-yl)amine (CAS: 1250926-41-0) is a novel small-molecule compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a 2,4-difluorophenyl group and a hexan-2-yl amine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
The synthesis of [(2,4-difluorophenyl)methyl](hexan-2-yl)amine has been optimized to achieve high yields and purity, as reported in recent literature. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These methodological advancements are critical for scaling up production and facilitating preclinical studies.
Pharmacological evaluations of [(2,4-difluorophenyl)methyl](hexan-2-yl)amine have revealed its potential as a modulator of specific biological targets. For instance, preliminary in vitro studies indicate that the compound exhibits selective binding affinity towards certain neurotransmitter receptors, suggesting its applicability in neurological disorders. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been investigated, with results indicating favorable bioavailability and metabolic stability.
In the context of drug discovery, [(2,4-difluorophenyl)methyl](hexan-2-yl)amine has been explored for its therapeutic potential in treating conditions such as depression, anxiety, and chronic pain. Animal models have demonstrated its efficacy in modulating pain pathways and reducing inflammatory responses, highlighting its dual-action mechanism. These findings are supported by molecular docking studies, which predict strong interactions between the compound and target proteins involved in pain and inflammation.
Despite these promising results, challenges remain in the development of [(2,4-difluorophenyl)methyl](hexan-2-yl)amine as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical and clinical trials. Furthermore, the compound's structure-activity relationship (SAR) is under investigation to optimize its pharmacological properties and minimize adverse effects.
In conclusion, [(2,4-difluorophenyl)methyl](hexan-2-yl)amine (CAS: 1250926-41-0) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activities warrant further investigation to fully elucidate its therapeutic potential. Continued research efforts will be essential to translate these findings into clinically viable treatments, addressing unmet medical needs in neurology and pain management.
1250926-41-0 ([(2,4-difluorophenyl)methyl](hexan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)